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Compound of Interest

Compound Name:
6-Chloro-4-

methoxynicotinaldehyde

Cat. No.: B1402919 Get Quote

Essential Safety and Handling Guide for 6-Chloro-4-
methoxynicotinaldehyde
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 6-Chloro-4-
methoxynicotinaldehyde. The information is compiled from safety data for structurally similar

compounds and general best practices for handling chlorinated aldehydes.

Chemical Profile and Hazards:

While a specific Safety Data Sheet (SDS) for 6-Chloro-4-methoxynicotinaldehyde is not

readily available, data from analogous compounds, such as 6-chloro-2-methoxypyridine-3-

carbaldehyde, indicate potential hazards.[1] This substance should be handled with caution in a

laboratory setting.[2]
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Property Value Source

Molecular Formula C7H6ClNO2 [3]

Molecular Weight 171.58 g/mol [3]

Appearance White to yellow solid
Inferred from similar

compounds

Storage
2-8°C, under inert gas

(Nitrogen or Argon)
[3]

Hazard Statements for Structurally Similar Compounds:[1]

Harmful if swallowed.

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 6-Chloro-4-methoxynicotinaldehyde
to minimize exposure. The following table outlines the recommended PPE.
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Body Part Equipment Standard/Specification

Hands
Chemical resistant gloves

(e.g., Nitrile)

Ensure gloves are robust and

have long cuffs to protect the

forearm.[4]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

Use a full face shield when

splashes are possible.[4][5]

Body
Laboratory coat, chemical-

resistant apron or coveralls

Coveralls should cover ankles;

wear gloves over sleeves.[4]

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood). If ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is necessary.

A multi-sorbent cartridge may

be appropriate for protection

against various vapors and

particulates.[6]

Feet
Closed-toe shoes made of

impervious material

Footwear must be compatible

with the chemical environment.

[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for safety.

1. Preparation:

Ensure the work area (e.g., fume hood) is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill containment materials readily accessible.

Prepare all necessary equipment and reagents before handling the compound.
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2. Handling:

Wear all required PPE before opening the container.

Handle the solid compound in a fume hood to avoid inhalation of any dust.

Weigh the required amount carefully, minimizing the creation of dust.

When preparing solutions, slowly add the compound to the solvent to avoid splashing.

3. Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove and dispose of gloves and other disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water after handling.[8]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 6-Chloro-4-methoxynicotinaldehyde.
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Disposal Plan
Proper disposal of 6-Chloro-4-methoxynicotinaldehyde and associated waste is crucial to

prevent environmental contamination and ensure safety.

Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.[8]

Contaminated Labware (e.g., glassware, pipette

tips)

Rinse with a suitable solvent in a fume hood.

Collect the rinse as hazardous waste. Dispose

of the cleaned labware appropriately. Heavily

contaminated disposable items should be

placed in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, apron)
Dispose of in a designated hazardous waste

container immediately after use.[4]

Spill Cleanup Material

Absorb small spills with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for hazardous waste disposal.[9] For

large spills, evacuate the area and follow

emergency procedures.

Emergency Procedures:
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Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[8][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[8][10] Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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